Cas no 161407-75-6 (Salpichrolide C)

• Product Name: Salpichrolide C
• CAS No: 161407-75-6
• MF: C₂₈H₃₆O₆
• MW: 468.581849098206
• CID: 186634
• Update Time: 2024-03-01

Salpichrolide C Chemical and Physical Properties

Names and Identifiers

• b-D-talo-Heptopyranose,2,3-anhydro-4,6,7-trideoxy-6-[(4bR,6R,6aR,10aR,10bS)-4b,5,6,6a,7,10,10a,10b,11,12-decahydro-6,6a-dihydroxy-10a-methyl-10-oxo-2-chrysenyl]-2,3-di-C-methyl-(9CI)
• D(17a)-Homo-18-norergosta-2,13,15,17-tetraen-1-one,22,26:24,25-diepoxy-5,6,26-trihydroxy-, (5a,6b,22R,24S,25S,26R)-
• Salpichrolide C
• Salpichloride C
• CID 101915921
• β-D-talo-Heptopyranose, 2,3-anhydro-4,6,7-trideoxy-6-[(4bR,6R,6aR,10aR,10bS)-4b,5,6,6a,7,10,10a,10b,11,12-decahydro-6,6a-dihydroxy-10a-methyl-10-oxo-2-chrysenyl]-2,3-di-C-methyl-

• Inchi： 1S/C28H36O6/c1-15(21-14-25(2)27(4,34-25)24(31)33-21)16-7-9-18-17(12-16)8-10-20-19(18)13-23(30)28(32)11-5-6-22(29)26(20,28)3/h5-7,9,12,15,19-21,23-24,30-32H,8,10-11,13-14H2,1-4H3/t15-,19-,20-,21+,23+,24+,25-,26-,27+,28-/m0/s1
• InChI Key： KGRNYSOJSLFYHU-YVVOXUABSA-N
• SMILES： O1[C@]2(C)[C@H](O)O[C@@H]([C@@H](C)C3C=CC4=C(C=3)CC[C@H]3[C@H]4C[C@H]([C@]4(CC=CC([C@]34C)=O)O)O)C[C@]12C

Computed Properties

• Exact Mass: 468.251
• Monoisotopic Mass: 468.251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 2
• Complexity: 903
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.5
• XLogP3: 2.162

Experimental Properties

• Density: 1.325±0.06 g/cm3(Predicted)
• Boiling Point: 615.0±55.0 °C(Predicted)
• pka: 12.51±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 12-beta-hydroxysteroids